Cas no 1352925-64-4 (2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile)

• Product Name: 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile
• CAS No: 1352925-64-4
• MF: C₁₂H₁₀BrN₃
• MW: 276.131901264191
• MDL: MFCD19443346
• CID: 1016014
• PubChem ID: 70700743
• Update Time: 2025-08-05

2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carbonitrile
• AK-89945
• ANW-67130
• CTK8C1724
• KB-218075
• 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile
• 1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carbonitrile, 96%
• 1352925-64-4
• AS-41268
• AMY26007
• DTXSID30743539
• AKOS016006835
• CEC92564
• CS-0445115
• 2-benzyl-4-bromo-5-methylpyrazole-3-carbonitrile

• MDL： MFCD19443346
• Inchi： 1S/C12H10BrN3/c1-9-12(13)11(7-14)16(15-9)8-10-5-3-2-4-6-10/h2-6H,8H2,1H3
• InChI Key： NRTCMOCVKZLIBI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.00581g/mol
• Monoisotopic Mass: 275.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile

Introduction to 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile (CAS No. 1352925-64-4)

2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile, identified by its CAS number 1352925-64-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a benzyl group, a bromine atom, a methyl group, and a nitrile functionality in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The benzyl moiety in the molecular structure contributes to the compound's solubility and stability, while the bromo substituent enhances its reactivity in various chemical transformations. The methyl group at the 5-position further influences the electronic distribution of the molecule, affecting its interaction with biological targets. The nitrile group at the 3-position introduces a polar site that can participate in hydrogen bonding or coordinate with metal ions, depending on the reaction context.

In recent years, pyrazole derivatives have been extensively studied for their potential applications in medicinal chemistry. The structural framework of pyrazole provides a scaffold that can be modified to develop compounds with therapeutic effects ranging from anti-inflammatory and antimicrobial to anticancer and antiviral properties. Among these derivatives, compounds featuring bromine and nitrile groups have shown particular promise due to their ability to undergo cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

One of the most notable applications of 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile is in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated that pyrazole derivatives can modulate the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders. The bromine atom in 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile allows for palladium-catalyzed cross-coupling reactions with aryl halides or alkynes, enabling the introduction of additional functional groups that can enhance binding affinity to biological targets.

The nitrile group serves as a versatile handle for further functionalization. It can be hydrolyzed to a carboxylic acid or reduced to an amine, providing pathways to derivatives with different pharmacological profiles. Additionally, the nitrile group can participate in cycloaddition reactions, such as [3+2] cycloadditions with azides, leading to triazoles—a class of compounds with known biological activities. These transformations highlight the synthetic flexibility of 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile, making it an indispensable tool for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies suggest that modifications around the pyrazole core can fine-tune interactions with protein targets, leading to improved drug-like properties such as solubility, permeability, and metabolic stability. For example, virtual screening campaigns have identified analogs of 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile that exhibit potent activity against protein kinases, which are key players in signal transduction pathways associated with cancer progression.

In addition to its pharmaceutical applications, 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile has found utility in materials science. Its ability to form coordination complexes with transition metals makes it a candidate for designing catalysts or luminescent materials. The bromine substituent facilitates ligand exchange reactions, allowing for the tuning of electronic properties through metal coordination. Such applications underscore the broad versatility of this compound beyond traditional drug discovery efforts.

The synthesis of 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation at the 4-position followed by benzyl protection and subsequent functionalization at other positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields—a critical factor for industrial applications.

Quality control and characterization of 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile are essential to ensure consistency and reliability in research and development efforts. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to confirm structural integrity and purity. These methods provide detailed insights into molecular structure and impurity profiles, ensuring that researchers receive materials meeting stringent specifications.

The future prospects for 2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile are promising, given its multifaceted utility across multiple domains of chemistry and biology. Ongoing research aims to explore new synthetic strategies that could further enhance its accessibility and reactivity. Additionally, collaborations between academia and industry are expected to drive innovation by applying cutting-edge technologies such as flow chemistry or biocatalysis to optimize production processes.

In conclusion,2-benzyl-4-bromo-5-methyl-pyrazole-3-carbonitrile (CAS No. 1352925-64-4) represents a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications in drug discovery, materials science, and catalysis, making it an invaluable asset for scientists worldwide. As our understanding of molecular interactions continues to evolve,2-benzyl-*benzyl*-*4-bromo*-*5-methyl*-*pyrazole*-*3-carbonitrile* holds immense potential for shaping future advancements across multiple scientific disciplines.